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Compound of Interest

Compound Name: Bis(2-aminophenyl) Sulfide

Cat. No.: B1348202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Bis(2-aminophenyl) sulfide (CAS RN: 5873-51-8). The information is compiled for

professionals in research and drug development who may handle this compound.

Chemical and Physical Properties
Bis(2-aminophenyl) sulfide is a solid aromatic sulfide. Due to its chemical nature, it is noted

to be air-sensitive and should be handled accordingly.
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Property Value Source

Molecular Formula C₁₂H₁₂N₂S TCI[1], precisionFDA[2]

Molecular Weight 216.30 g/mol TCI[1]

Physical State Solid TCI[1]

Appearance Crystalline Powder ---

Melting Point 85.0 to 89.0 °C TCI[1]

Solubility Soluble in Methanol TCI[1]

CAS Number 5873-51-8 TCI[1]

Synonyms

2-Aminophenyl Sulfide, 2,2'-

Diaminodiphenyl Sulfide, 2,2'-

Thiodianiline

TCI[1][3]

Hazard Identification and Safety Data
While specific quantitative toxicity data such as LD50 and LC50 values for Bis(2-
aminophenyl) sulfide are not readily available in the public domain, the compound is

classified with several hazards according to the Globally Harmonized System (GHS).

Hazard
Classification

GHS Hazard
Statement

Signal Word Pictogram

Skin Irritation
H315: Causes skin

irritation
Warning GHS07

Eye Irritation
H319: Causes serious

eye irritation
Warning GHS07

Data sourced from TCI Chemicals[1][4].

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1][4]
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P280: Wear protective gloves/eye protection/face protection.[1][4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1][4]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

Experimental Protocols: Safe Handling and Storage
Due to the air-sensitive nature of Bis(2-aminophenyl) sulfide, specific handling procedures

are required to ensure safety and maintain the integrity of the compound. The following

protocols are based on best practices for handling air-sensitive solids.

General Handling Workflow
The following diagram outlines the general workflow for safely handling Bis(2-aminophenyl)
sulfide in a laboratory setting.
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General Handling Workflow for Bis(2-aminophenyl) sulfide
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to Institutional Guidelines
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General Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1348202?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions
Inert Atmosphere: Store under an inert gas such as nitrogen or argon to prevent degradation

from air exposure.[1]

Temperature: It is recommended to store in a cool, dark place, at temperatures below 15°C.

[1]

Container: Keep the container tightly closed.[1]

Emergency Procedures
In the event of an exposure or spill, the following procedures should be followed.

First Aid Measures
Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice.[1][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If eye irritation persists, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Spill Response Workflow
The following diagram illustrates the logical steps for responding to a spill of Bis(2-
aminophenyl) sulfide.
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Spill Response Workflow for Bis(2-aminophenyl) sulfide
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Spill Response Workflow

Signaling Pathways
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Information regarding the specific signaling pathways affected by Bis(2-aminophenyl) sulfide
is not available in published literature.

Disposal Considerations
Dispose of Bis(2-aminophenyl) sulfide and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It is recommended to consult

with your institution's environmental health and safety department for specific guidance.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier

before handling this chemical. All laboratory work should be conducted by trained professionals

in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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